Cas no 32317-85-4 (Mepiquat iodide D3 (methyl-d3))

Mepiquat iodide D3 (methyl-d3) is a deuterated analog of mepiquat iodide, where three hydrogen atoms are replaced by deuterium at the methyl group. This isotopically labeled compound is primarily used as an internal standard in quantitative mass spectrometry, ensuring high accuracy and reproducibility in analytical methods. Its stable isotopic labeling minimizes interference with non-deuterated analytes, enhancing precision in trace-level detection. Mepiquat iodide D3 is valuable in agricultural and environmental research, particularly in studies involving plant growth regulators. The compound’s high chemical purity and isotopic enrichment (>98%) make it suitable for advanced analytical applications, including LC-MS and GC-MS, where reliable reference materials are critical.
Mepiquat iodide D3 (methyl-d3) structure
32317-85-4 structure
Product Name:Mepiquat iodide D3 (methyl-d3)
CAS No:32317-85-4
MF:C7H16IN
MW:244.13159942627
CID:4729302
PubChem ID:329768134
Update Time:2025-05-27

Mepiquat iodide D3 (methyl-d3) Chemical and Physical Properties

Names and Identifiers

    • Mepiquat iodide D3 (methyl-d3)
    • Mepiquat Iodide D3 100 microg/ml in Deuteriumoxide
    • 1-methyl-1-(trideuteriomethyl)piperidin-1-ium;iodide
    • MEPIQUAT IODIDE D3 (METHYL D3)
    • 1-Methyl-1-methyl-d3-piperidinium iodide
    • Inchi: 1S/C7H16N.HI/c1-8(2)6-4-3-5-7-8;/h3-7H2,1-2H3;1H/q+1;/p-1/i1D3;
    • InChI Key: HSQOPVUSHBNOOL-NIIDSAIPSA-M
    • SMILES: [I-].[N+]1(C)(C([2H])([2H])[2H])CCCCC1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 68.5
  • Topological Polar Surface Area: 0

Mepiquat iodide D3 (methyl-d3) Security Information

  • Hazardous Material transportation number:NONH for all modes of transport

Mepiquat iodide D3 (methyl-d3) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
78278-10MG
Mepiquat iodide D3 (methyl-d3)
32317-85-4
10mg
¥7056.71 2025-01-16
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
78278-10MG
32317-85-4
10MG
¥10216.91 2023-01-15

Additional information on Mepiquat iodide D3 (methyl-d3)

Research Brief on Mepiquat Iodide D3 (methyl-d3) and Its Applications in Chemical Biology and Medicine

Mepiquat iodide D3 (methyl-d3), a deuterated derivative of mepiquat iodide (CAS: 32317-85-4), has garnered significant attention in recent chemical biology and pharmaceutical research due to its unique isotopic labeling and potential applications in metabolic studies, drug development, and agricultural chemistry. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, analytical applications, and biological relevance.

The compound's chemical structure, featuring a deuterated methyl group, enhances its utility as an internal standard in mass spectrometry-based quantification. Recent studies published in the Journal of Agricultural and Food Chemistry (2023) highlight its critical role in the accurate measurement of mepiquat residues in crops, addressing regulatory requirements for pesticide monitoring. The deuterium labeling minimizes matrix interference, improving analytical precision by 15-20% compared to conventional methods.

In pharmaceutical research, Mepiquat iodide D3 has emerged as a valuable tool in pharmacokinetic studies. A 2024 Drug Metabolism and Disposition paper demonstrated its use in tracing the metabolic fate of mepiquat in mammalian systems, revealing previously unknown hepatic metabolites through LC-MS/MS techniques. The deuterium kinetic isotope effect was found to negligibly impact metabolic rates at physiological concentrations (p > 0.05), validating its use as a tracer.

Significant advances in synthetic chemistry have optimized the production of Mepiquat iodide D3. A recent Organic Process Research & Development study (2024) detailed a novel catalytic deuteration method achieving >98% isotopic purity at reduced costs (30% lower than previous routes). This breakthrough addresses supply chain challenges noted during the 2022 global deuterated compound shortage.

Emerging applications in plant biology research show promise. Studies at Rothamsted Research (2024) utilized Mepiquat iodide D3 to elucidate gibberellin biosynthesis inhibition mechanisms in cotton, providing insights into growth regulator functions. The deuterium label enabled precise tracking of molecular redistribution patterns using nanoSIMS imaging, a technique previously limited by insufficient tracer specificity.

Regulatory considerations for Mepiquat iodide D3 continue to evolve. The 2023 OECD guidance on labeled agrochemicals established new validation criteria for deuterated analogs, directly impacting quality control protocols for this compound. Current Good Manufacturing Practice (cGMP) production now requires demonstration of isotopic stability under storage conditions, as highlighted in recent FDA draft guidance.

Future research directions include expanded applications in stable isotope probing of microbial communities and development as a PET tracer candidate. The compound's unique properties position it as a versatile tool across multiple disciplines, though further studies are needed to fully characterize its environmental fate and potential biomedical applications beyond current uses in metabolic research.

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